Cas no 105995-42-4 (Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester)
105995-42-4 structure
Product Name:Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester
CAS No:105995-42-4
MF:C10H14N2O2
MW:194.230362415314
CID:1173195
PubChem ID:15208142
Update Time:2025-04-20
Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester
- 105995-42-4
- Benzoic acid, 3,5-bis(aminomethyl)methyl ester
- AKOS026751487
- BVRBASQKOXPGDX-UHFFFAOYSA-N
- SCHEMBL8719755
- methyl 3,5-bis(aminomethyl)benzoate
-
- Inchi: 1S/C10H14N2O2/c1-14-10(13)9-3-7(5-11)2-8(4-9)6-12/h2-4H,5-6,11-12H2,1H3
- InChI Key: BVRBASQKOXPGDX-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(CN)C=C(CN)C=1)=O
Computed Properties
- Exact Mass: 194.10562
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 78.3Ų
Experimental Properties
- PSA: 78.34
Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
105995-42-4 (Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester) Related Products
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- 18469-52-8(Methyl 4-(aminomethyl)benzoate)
- 366-84-7(Ethyl 4-(aminomethyl)benzoate)
- 106748-24-7(Methyl 3-carbamoylbenzoate)
- 922163-35-7(methyl 3-(methylamino)methylbenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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